(3-{[(2-Methylphenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 2-benzoyl-3-{[(2-methylphenyl)sulfanyl]methyl}-1-benzofuran
, has a CAS Number of 338424-58-1 . It has a molecular weight of 358.46 and its IUPAC name is (3-{[(2-Methylphenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
.
Molecular Structure Analysis
The InChI code for this compound is1S/C23H18O2S/c1-16-9-5-8-14-21(16)26-15-19-18-12-6-7-13-20(18)25-23(19)22(24)17-10-3-2-4-11-17/h2-14H,15H2,1H3
. This code represents the molecular structure of the compound. Physical and Chemical Properties Analysis
The compound has a molecular weight of 358.46 . Other physical and chemical properties like melting point, boiling point, and density are not available in the sources I have access to.Scientific Research Applications
Antimicrobial and Antifungal Applications
Antibacterial and Antifungal Activities : Certain derivatives of benzofuran methanones have been synthesized and shown to possess significant antibacterial and antifungal properties. For instance, Ashok et al. (2017) synthesized substituted phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones and found them to have notable antimicrobial activity (Ashok, Ziauddin, Lakshmi, & Sarasija, 2017). Similarly, Kenchappa et al. (2016) reported the antimicrobial activity of new benzofuran derivatives (Kenchappa, Bodke, Telkar, Sindhe, & Giridhar, 2016).
Synthesis and Antimicrobial Activity of Ketoxime Derivatives : Koca et al. (2005) explored the antimicrobial activity of novel derivatives of benzofuran, including ketoxime derivatives, against various bacterial and fungal strains (Koca, Servi, Kırılmış, Ahmedzade, Kazaz, Ozbek, & Otük, 2005).
Medicinal Chemistry and Bioevaluation Studies
Ligands for β-Amyloid Plaques : Benzofuran-2-yl(phenyl)methanone derivatives have been synthesized and evaluated as novel probes for β-amyloid plaques, which are significant in Alzheimer's disease research. Cui et al. (2011) noted that these compounds showed high affinity for Aβ(1-42) aggregates (Cui, Ono, Kimura, Liu, & Saji, 2011).
Antioxidant and Antimicrobial Studies : Rashmi et al. (2014) investigated the antimicrobial, antioxidant, and docking properties of benzofuran-2-yl(phenyl)methanone derivatives (Rashmi, Kumara, Sandeep, Nagendrappa, Sowmya, & Ganapathy, 2014).
Synthetic Chemistry Applications
Synthesis of Novel Derivatives : Luo and Naguib (2012) focused on a synthetic approach for benzofuran derivatives as selective CB2 receptor agonists (Luo & Naguib, 2012). Also, Zhang et al. (2012) described the synthesis of novel benzofuran-2-yl(carbazolyl)methanone derivatives (Hong Zhang, Yan, Li, & Gao, 2012).
Helicobacter pylori Agents : Novel structures derived from benzimidazole showed potent and selective activities against the gastric pathogen Helicobacter pylori, as studied by Carcanague et al. (2002) (Carcanague, Shue, Wuonola, Uría-Nickelsen, Joubran, Abedi, Jones, & Kühler, 2002).
Safety and Hazards
Properties
IUPAC Name |
[3-[(2-methylphenyl)sulfanylmethyl]-1-benzofuran-2-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18O2S/c1-16-9-5-8-14-21(16)26-15-19-18-12-6-7-13-20(18)25-23(19)22(24)17-10-3-2-4-11-17/h2-14H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLFBHZITZKOWFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1SCC2=C(OC3=CC=CC=C32)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.